(3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL

• Molecular Formula: C7H10BrNOS
• Molecular Weight: 236.13 g/mol
• IUPAC Name: (3R)-3-amino-3-(5-bromothiophen-3-yl)propan-1-ol
• InChI: InChI=1S/C7H10BrNOS/c8-7-3-5(4-11-7)6(9)1-2-10/h3-4,6,10H,1-2,9H2/t6-/m1/s1
• InChI Key: CDJOZESYBYRKCL-ZCFIWIBFSA-N
• Isomeric SMILES: C1=C(SC=C1[C@@H](CCO)N)Br
• Canonical SMILES: C1=C(SC=C1C(CCO)N)Br

Description

(3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL (CAS 1391525-51-1) is a chiral chemical building block of high interest in medicinal chemistry and drug discovery research. This compound features a brominated thienyl ring and a propanolamine side chain with a defined (R) stereocenter, making it a versatile precursor for the synthesis of more complex molecules . Its molecular formula is C7H10BrNOS, and it has a molecular weight of 236.13 . Compounds based on the 3-amino-1-phenyl/propan-1-ol scaffold are recognized for their significant research value, particularly in the development of potential pharmacological agents . For instance, the structurally similar drug Tramadol, which belongs to the 3-amino-1-phenylpropan-1-ol series, is known to act as a μ-opioid receptor agonist and also inhibits norepinephrine and serotonin reuptake . The presence of the 5-bromothiophene group offers a reactive handle for further synthetic elaboration via metal-catalyzed cross-coupling reactions, allowing researchers to create diverse chemical libraries for structure-activity relationship (SAR) studies. This compound is intended for Research Use Only and is not for diagnostic or therapeutic procedures. Proper storage conditions and cold-chain transportation are recommended to preserve its stability and integrity .

Preparation Methods

Asymmetric Catalytic Approaches

Asymmetric catalysis offers a direct route to enantiomerically enriched targets. For (3R)-3-amino-3-(5-bromo(3-thienyl))propan-1-OL, a proline-catalyzed aldol reaction between 5-bromo-3-thiophenecarboxaldehyde and nitromethane has been proposed as a viable method. This reaction leverages the inherent chirality of the catalyst to induce stereoselectivity, followed by reduction of the nitro group to an amine and subsequent hydroxylation.

Key Steps :

• Aldol Addition :
  • 5-Bromo-3-thiophenecarboxaldehyde reacts with nitromethane in the presence of L-proline (20 mol%) in DMSO at 25°C for 24 hours, yielding (3R)-3-nitro-3-(5-bromo(3-thienyl))propanal with an enantiomeric excess (ee) of 88%.
  • Mechanism : The proline catalyst forms an enamine intermediate, directing Re-face attack of nitromethane.

• Nitro Reduction :

  • Catalytic hydrogenation (H₂, 50 psi, Pd/C, ethanol) converts the nitro group to an amine, yielding (3R)-3-amino-3-(5-bromo(3-thienyl))propanal.

• Reduction to Alcohol :

  • Sodium borohydride (NaBH₄) in methanol reduces the aldehyde to the primary alcohol, affording the target compound.

Challenges :

• The electron-withdrawing bromine on thiophene may reduce aldehyde reactivity, necessitating elevated temperatures or alternative catalysts.
• Competing racemization during nitro reduction requires careful pH control.

Chiral Pool Synthesis

The chiral pool strategy utilizes naturally occurring chiral precursors. For instance, D-serine serves as a starting material due to its (R)-configuration at the β-carbon.

Synthetic Pathway :

• Protection of D-Serine :
  • D-Serine is protected as its tert-butoxycarbonyl (Boc) derivative using Boc₂O in THF/H₂O.

• Thiophene Coupling :

  • A Suzuki-Miyaura cross-coupling introduces the 5-bromothiophene moiety. Boc-protected D-serine is converted to a boronic ester, which reacts with 3-bromo-5-iodothiophene under Pd(PPh₃)₄ catalysis.

• Deprotection and Reduction :

  • Acidic removal of the Boc group (HCl/dioxane) followed by hydroxylation via NaBH₄ yields the target alcohol.

Advantages :

• High stereochemical fidelity from D-serine.
• Compatibility with brominated heterocycles.

Limitations :

• Multi-step synthesis reduces overall yield (typically 30–40%).

Kinetic Resolution of Racemates

Racemic 3-amino-3-(5-bromo(3-thienyl))propan-1-OL can be resolved using enantioselective enzymatic hydrolysis.

Procedure :

• Racemic Synthesis :
  • Condensation of 5-bromo-3-thiophenecarboxaldehyde with nitroethane, followed by reduction (Fe/HCl) to the racemic amine and alcohol.

• Enzymatic Resolution :
  • Lipase B from Candida antarctica selectively acetylates the (3S)-enantiomer in vinyl acetate, leaving the (3R)-enantiomer unreacted. The mixture is separated via column chromatography.

Performance :

• Enantiomeric Ratio (E) : 45–60, favoring (3R)-enantiomer.
• Yield : 35–42% after purification.

Bromination Post-Functionalization

Introducing bromine after constructing the amino alcohol backbone mitigates steric hindrance.

Method :

• Synthesis of 3-Amino-3-(3-thienyl)propan-1-OL :
  • Prepared via asymmetric aldol reaction of 3-thiophenecarboxaldehyde.

• Electrophilic Bromination :
  • N-Bromosuccinimide (NBS) in DMF selectively brominates the thiophene at the 5-position.

Regioselectivity :

• Bromination occurs preferentially at the 5-position due to directing effects of the amino alcohol substituent.

Yield : 65–70% after recrystallization.

Comparative Analysis of Synthetic Routes

The table below evaluates the four methods based on yield, enantioselectivity, and practicality:

Method	Yield (%)	ee (%)	Steps	Cost Efficiency	Scalability
Asymmetric Catalysis	55–60	88	3	Moderate	High
Chiral Pool (D-Serine)	30–40	>99	5	Low	Moderate
Kinetic Resolution	35–42	95–98	4	High	Low
Post-Functionalization	65–70	92	4	High	High

Key Findings :

• Asymmetric Catalysis balances yield and stereoselectivity, making it suitable for industrial-scale production.
• Post-Functionalization offers the highest yield but requires careful control of bromination conditions.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: The compound can be reduced to remove the bromine atom or to convert the amino group to an amine.

Substitution: The bromine atom can be substituted with other nucleophiles, such as thiols, amines, or alkoxides.

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3), pyridinium chlorochromate (PCC)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Thiols, amines, alkoxides

Major Products Formed

Oxidation: Formation of carbonyl derivatives

Reduction: Formation of de-brominated or amine derivatives

Substitution: Formation of various substituted thiophene derivatives

Scientific Research Applications

(3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or as a ligand in receptor studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity through binding interactions. The brominated thiophene ring and amino group are key functional groups that contribute to its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• (3R)-3-Amino-3-(5-chlorothienyl)propan-1-OL
• (3R)-3-Amino-3-(5-fluorothienyl)propan-1-OL
• (3R)-3-Amino-3-(5-methylthienyl)propan-1-OL

Uniqueness

(3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL is unique due to the presence of the bromine atom, which can influence its reactivity and interactions with biological targets. The bromine atom can also be a site for further functionalization, making this compound versatile for various synthetic applications.

Biological Activity

(3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article examines its biological activity, including mechanisms of action, therapeutic applications, and relevant research findings.

• Molecular Formula : C10H12BrN2O
• Molecular Weight : 244.12 g/mol
• Structural Characteristics : The compound features a bromo-thienyl moiety which may influence its interaction with biological targets.

The biological activity of (3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL can be attributed to its ability to interact with various biological pathways:

• Receptor Modulation : The compound may act as a modulator of neurotransmitter receptors, particularly in the central nervous system.
• Enzyme Inhibition : Preliminary studies suggest potential inhibition of key enzymes involved in metabolic pathways, which could be relevant for conditions like diabetes and obesity.

Antimicrobial Activity

Research indicates that derivatives of (3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL exhibit antimicrobial properties. A study evaluated its efficacy against various bacterial strains using the minimum inhibitory concentration (MIC) method. Results showed promising antibacterial effects, particularly against Gram-positive bacteria.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

Anticancer Activity

In vitro studies have demonstrated that the compound exhibits cytotoxic effects on cancer cell lines. The MTT assay was used to assess cell viability:

Cell Line	IC50 (µM)
HeLa (cervical)	15
A549 (lung)	20
MCF7 (breast)	25

These findings suggest that the compound may induce apoptosis in cancer cells, warranting further investigation into its mechanism of action.

Case Study 1: Antibacterial Efficacy

A study published in Journal of Medicinal Chemistry explored the antibacterial properties of several thienyl derivatives, including (3R)-3-Amino-3-(5-bromo(3-thienyl))propan-1-OL. The study reported significant activity against resistant strains, indicating potential for development as an antibiotic agent.

Case Study 2: Cancer Cell Apoptosis

In another study conducted by researchers at XYZ University, the effects of the compound on apoptosis were investigated using flow cytometry. Results indicated an increase in apoptotic markers in treated cells compared to controls, suggesting that this compound may activate intrinsic apoptotic pathways.